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Abstract
Z-Yvad-fmk, a cell-permeable and irreversible pan-caspase inhibitor, serves as a critical tool in

the study of apoptosis and other regulated cell death pathways. By covalently binding to the

catalytic site of caspases, a family of cysteine proteases central to cellular dismantling, Z-Yvad-
fmk effectively blocks the apoptotic cascade. This technical guide provides an in-depth

overview of the primary targets of Z-Yvad-fmk, its mechanism of action, and its broader cellular

effects, including the induction of necroptosis and off-target inhibition of N-glycanase. Detailed

experimental protocols and signaling pathway diagrams are presented to facilitate its

application in research and drug development.

Primary Target and Mechanism of Action
The principal targets of Z-Yvad-fmk are members of the caspase family of cysteine-aspartic

proteases. These enzymes are key mediators of apoptosis (programmed cell death) and

inflammation. Z-Yvad-fmk is a broad-spectrum inhibitor, potently targeting human caspases-1

through -10, with the notable exception of caspase-2.[1] It also demonstrates inhibitory activity

against murine caspases, including caspase-1, caspase-3, and caspase-11.[1]

The mechanism of inhibition is through the irreversible binding of the fluoromethylketone (fmk)

group to the catalytic cysteine residue in the active site of the caspases.[1] This covalent
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modification permanently inactivates the enzyme, thereby halting the downstream signaling

cascades that lead to apoptosis or inflammation.

Quantitative Inhibition Profile
The inhibitory potency of Z-Yvad-fmk can vary depending on the specific caspase, cell type,

and experimental conditions. The reported half-maximal inhibitory concentration (IC50) values

span a broad range, reflecting these variables.

Target Caspases Reported IC50 Range (mM)

Pan-Caspase 0.0015 - 5.8

Data compiled from in vitro studies on various tumor cell lines.

Signaling Pathways
Inhibition of Apoptosis
Z-Yvad-fmk is widely utilized to prevent apoptosis initiated by diverse stimuli. By inhibiting both

initiator caspases (e.g., caspase-8 and -9) and executioner caspases (e.g., caspase-3 and -7),

it effectively blocks the proteolytic cascade that leads to the dismantling of the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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